Cas no 1256835-50-3 (5-methoxy-3-methyl-1H-Pyrazolo[3,4-b]pyridine)

• Product Name: 5-methoxy-3-methyl-1H-Pyrazolo[3,4-b]pyridine
• CAS No: 1256835-50-3
• MF: C₈H₉N₃O
• MW: 163.176561117172
• CID: 2130724
• PubChem ID: 58843091
• Update Time: 2025-11-02

5-methoxy-3-methyl-1H-Pyrazolo[3,4-b]pyridine Chemical and Physical Properties

Names and Identifiers

• 5-methoxy-3-methyl-1H-Pyrazolo[3,4-b]pyridine
• SCHEMBL13219256
• DB-350049
• 1256835-50-3
• 1H-Pyrazolo[3,4-b]pyridine, 5-methoxy-3-methyl-

• Inchi： 1S/C8H9N3O/c1-5-7-3-6(12-2)4-9-8(7)11-10-5/h3-4H,1-2H3,(H,9,10,11)
• InChI Key： IYUDRZDGGRGHAH-UHFFFAOYSA-N
• SMILES： O(C)C1C=NC2C(C=1)=C(C)NN=2

Computed Properties

• Exact Mass: 163.074561919Da
• Monoisotopic Mass: 163.074561919Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 50.8Ų

Additional information on 5-methoxy-3-methyl-1H-Pyrazolo[3,4-b]pyridine

Comprehensive Overview of 5-Methoxy-3-methyl-1H-Pyrazolo[3,4-b]pyridine (CAS No. 1256835-50-3)

The compound 5-methoxy-3-methyl-1H-Pyrazolo[3,4-b]pyridine (CAS No. 1256835-50-3) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This pyrazolo[3,4-b]pyridine derivative is characterized by a methoxy group at the 5-position and a methyl group at the 3-position, which contribute to its distinct chemical reactivity and potential biological activities. Researchers are particularly interested in its applications as a building block for drug discovery, given its resemblance to purine bases, a feature that makes it valuable for designing kinase inhibitors and other therapeutic agents.

In recent years, the demand for 5-methoxy-3-methyl-1H-Pyrazolo[3,4-b]pyridine has surged, driven by its potential role in developing novel treatments for diseases such as cancer and inflammatory disorders. The compound's CAS No. 1256835-50-3 is frequently searched in scientific databases, reflecting its growing importance in medicinal chemistry. Its structural versatility allows for modifications that can enhance pharmacokinetic properties, making it a hotspot for researchers exploring small molecule therapeutics. Additionally, its stability under various conditions makes it suitable for scalable synthesis, a critical factor for industrial applications.

One of the key trends in the study of pyrazolo[3,4-b]pyridine derivatives is their use in targeted drug delivery systems. The 5-methoxy-3-methyl substitution pattern in this compound has shown promise in improving solubility and bioavailability, addressing common challenges in drug formulation. This aligns with the broader industry focus on precision medicine, where tailored molecular designs are essential for effective therapies. Furthermore, the compound's potential as a fluorescence probe has been explored, leveraging its aromatic system for diagnostic applications.

From a synthetic chemistry perspective, CAS No. 1256835-50-3 is often discussed in the context of green chemistry and sustainable synthesis. Researchers are investigating eco-friendly routes to produce this compound, minimizing waste and energy consumption. This resonates with the global push toward environmentally friendly manufacturing, a topic frequently queried in academic and industrial forums. The compound's compatibility with catalytic processes further enhances its appeal for large-scale production.

In summary, 5-methoxy-3-methyl-1H-Pyrazolo[3,4-b]pyridine (CAS No. 1256835-50-3) represents a versatile and highly studied scaffold in modern chemistry. Its applications span drug discovery, agrochemicals, and materials science, with ongoing research uncovering new potentials. As the scientific community continues to explore its properties, this compound is poised to remain a focal point in the development of innovative solutions for pressing global challenges.